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Compound of Interest

Compound Name: Stearic acid hydrazide

Cat. No.: B1328776

Prepared for: Researchers, Scientists, and Product Development Professionals

This document provides a detailed technical guide on the application of Stearic Acid
Hydrazide (SAH), exploring its functional roles and providing validated protocols for its use in
the textile and cosmetic sectors. As a bifunctional molecule combining a long hydrophobic alkyl
chain with a highly reactive nucleophilic hydrazide group, SAH offers unique opportunities for
material modification and formulation innovation.

Part 1: Core Principles and Physicochemical
Characteristics of Stearic Acid Hydrazide

Stearic Acid Hydrazide (Octadecanehydrazide) is an organic compound derived from stearic
acid, a saturated fatty acid abundant in vegetable and animal fats.[1][2] Its unique structure is
the key to its versatility. The 18-carbon stearic tail imparts significant hydrophobicity, lubricity,
and conditioning properties, while the terminal hydrazide group (-CONHNH3) serves as a
reactive handle for covalent bond formation.[1][3] This dual nature allows SAH to act as a
bridge between different chemical moieties or as a surface-modifying agent.

The hydrazide functional group is a potent nucleophile, enabling it to participate in reactions
such as nucleophilic additions with electrophiles like aldehydes and ketones to form stable
hydrazones.[1] This reactivity is central to its application as a crosslinking agent and a
precursor for synthesizing novel derivatives.[1][4]
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Property Value Source

Chemical Formula C1sH3sN20 [31[4]

Molecular Weight 298.51 g/mol [41151[6]
White to cream crystalline

Appearance [31[4]
powder

Melting Point 104-111 °C [4]

Soluble in organic solvents

Solubility (e.g., ethanol); limited solubility  [3]
in water.
CAS Number 4130-54-5 3141171

Fundamental Chemical Structure

Below is the chemical structure of Stearic Acid Hydrazide, highlighting its hydrophobic tail and
reactive hydrazide head.

Carbonyl Rea - lea( Hydrazine
-C(=O)NHNH
(Amide) (=0) i (Nucleophilic)
/
/

HydrOphO CH3(CH2)16' C17H35)

Click to download full resolution via product page

Caption: Chemical structure of Stearic Acid Hydrazide.

Part 2: Application in the Textile Industry

In textile finishing, the goal is often to impart desirable properties such as wrinkle resistance,
water repellency, and softness without compromising the fabric's inherent qualities.[8] While
stearic acid is widely used as a softener and lubricant, Stearic Acid Hydrazide offers

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.smolecule.com/products/s749069
https://www.fishersci.at/store/msds?partNumber=11365169&countryCode=AT&language=en
https://www.chemeo.com/cid/73-764-3/Stearic-acid-hydrazide
https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.smolecule.com/products/s749069
https://cymitquimica.com/cas/4130-54-5/
https://cymitquimica.com/cas/4130-54-5/
https://www.smolecule.com/products/s749069
https://www.guidechem.com/msds/4130-54-5.html
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/product/b1328776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.nbinno.com/article/fine-chemical-intermediates/stearic-acid-innovating-fabric-finish-durability-textiles
https://www.benchchem.com/product/b1328776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

advanced functionality through its ability to form covalent bonds with fibers or crosslinking
agents.[8][9][10]

Application Note 1: Formaldehyde-Free Wrinkle-
Resistant Finishing

Causality and Mechanism: Wrinkle formation in cellulosic fabrics like cotton is due to the
breaking and random reforming of hydrogen bonds between polymer chains during washing
and wear. Durable press finishes create stable crosslinks between these chains, preventing
this movement.[11][12] Many traditional agents are formaldehyde-based, posing health and
environmental concerns. Polycarboxylic acids (e.g., citric acid) are a leading formaldehyde-free
alternative, but can require harsh curing conditions.

Stearic Acid Hydrazide can function as a novel component in these systems. The hydrazide
group can react with activated carboxylic acid groups or with co-applied dialdehydes (e.g.,
glyoxal), acting as a "linker" molecule. The long stearic tail can concurrently impart a soft
"hand" to the fabric, a desirable secondary benefit.

Experimental Workflow: Textile Finishing

Caption: General workflow for textile finishing.

Protocol 1: Wrinkle-Resistant Finishing of Cotton Fabric
using a SAH-Citric Acid System

This protocol describes a lab-scale procedure for applying a durable press finish to a 100%
cotton fabric.

Materials:

Pre-scoured and bleached 100% cotton fabric.

Stearic Acid Hydrazide (SAH).

Citric Acid (Anhydrous).

Sodium Hypophosphite Monohydrate (SHP) (Catalyst).
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» Non-ionic wetting agent.
e Deionized water.
o Laboratory padder, stenter/oven.
Procedure:
o Bath Preparation:
o Prepare an aqueous finishing bath containing the components listed in the table below.

o Rationale: The wetting agent ensures uniform and rapid uptake of the chemical solution by
the fabric. The catalyst (SHP) is essential for promoting the esterification reaction between
the citric acid and the cellulose hydroxyl groups.

Component Concentration (g/L)
Citric Acid 60

Sodium Hypophosphite (SHP) 30

Stearic Acid Hydrazide 10

Wetting Agent 2

| Deionized Water |to 1 L |

e Fabric Impregnation:

[¢]

Set the pressure of the laboratory padder to achieve a wet pick-up of 80-90%.

o

Immerse the cotton fabric sample in the finishing bath for 1 minute to ensure saturation.

[e]

Pass the saturated fabric through the nip rollers of the padder.

o

Rationale: Controlling the wet pick-up is critical for ensuring the correct amount of
chemical (add-on) is applied to the fabric for effective crosslinking.
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e Drying:
o Immediately dry the padded fabric in a pre-heated oven or stenter at 100°C for 5 minutes.

o Rationale: This step removes water, preventing premature reactions and ensuring an even
distribution of chemicals before the high-temperature curing step.

e Curing:
o Increase the oven temperature to 170°C and cure the dried fabric for 2 minutes.

o Rationale: This high-temperature step provides the activation energy needed for the
esterification and crosslinking reactions to occur, forming durable covalent bonds.

e Post-Treatment:

o Thoroughly rinse the cured fabric in warm water (40-50°C) with a non-ionic detergent (1
g/L) to remove any unreacted chemicals.

o Rinse with cold water and air dry.

Validation: The effectiveness of the treatment can be quantified by measuring the Crease
Recovery Angle (CRA) according to standard methods (e.g., AATCC 66). An increase in CRA
compared to an untreated control indicates improved wrinkle resistance.

Part 3: Application in the Cosmetic Industry

In cosmetics, stearic acid is a ubiquitous ingredient used as an emulsifier, thickener, and
emollient.[13][14][15] Stearic Acid Hydrazide, while sharing the lipophilic character of its
parent acid, offers novel formulation possibilities due to its reactive head group and distinct
polarity.

Application Note 2: SAH as a Specialty Emulsifier and
Structuring Agent

Causality and Mechanism: Emulsions (e.g., lotions and creams) are thermodynamically
unstable mixtures of oil and water. Emulsifiers are amphiphilic molecules that adsorb at the oil-
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water interface, reducing interfacial tension and forming a protective barrier that prevents
droplet coalescence.[13][16]

The amphiphilic nature of SAH, with its long hydrophobic tail and polar hydrazide head, allows
it to function as an oil-in-water (O/W) emulsifier.[3] Its crystalline nature and high melting point
also mean it can contribute to the viscosity and texture of a formulation, acting as a structuring
agent in the oil phase, similar to stearic acid or cetyl alcohol.[2]

Protocol 2: Formulation of a Basic O/W Moisturizing
Lotion

This protocol outlines the creation of a simple, stable oil-in-water lotion using SAH as a primary
emulsifier and thickener.

Formulation:
Ingredient (INCI .
Phase Function % wiw
Name)
_ Caprylic/Capric .
A (Qil Phase) . . Emollient 10.0
Triglyceride
Stearic Acid
) Emulsifier, Thickener 4.0
Hydrazide
Co-emulsifier,
Cetyl Alcohol ) 2.0
Thickener
B (Water Phase) Deionized Water Solvent 78.5
Glycerin Humectant 4.0
Xanthan Gum Stabilizer 0.5

| C (Cool-Down Phase) | Phenoxyethanol (and) Ethylhexylglycerin | Preservative | 1.0 |
Procedure:

e Phase Preparation:

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.pishrochem.com/blog/en/the-role-of-stearic-acid-in-the-cosmetics-industry/
https://essentialsbycatalina.com/blog/stearic-acid/
https://cymitquimica.com/cas/4130-54-5/
https://www.humblebeeandme.com/project/stearic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o In a heat-resistant beaker, combine all ingredients of Phase A.

o In a separate heat-resistant beaker, disperse the Xanthan Gum in Glycerin, then add the
Deionized Water and mix until hydrated. This is Phase B.

o Rationale: Pre-dispersing the gum in glycerin prevents clumping when added to water.
e Heating:
o Heat both Phase A and Phase B separately to 75°C in a water bath.

o Rationale: Heating ensures all oil-phase components are melted and reduces the
temperature differential between phases, facilitating a more stable emulsion.

o Emulsification:

o Slowly add Phase A to Phase B while mixing with a high-shear homogenizer (e.g.,
Silverson or similar) for 2-3 minutes.

o Rationale: High-shear mixing provides the energy required to break down the oil phase
into fine droplets and disperse them within the water phase, creating the emulsion.

e Cooling:

o Switch to a low-speed propeller or anchor stirrer and continue mixing while allowing the
emulsion to cool.

o Rationale: Slow, continuous mixing during cooling prevents phase separation and helps
build the desired lotion structure as the lipids crystallize.

¢ Final Additions:

o When the temperature of the emulsion is below 40°C, add the Phase C ingredients
(preservative) and mix until uniform.

o Rationale: Heat-sensitive ingredients like preservatives are added during the cool-down
phase to maintain their efficacy.
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e Final QC:

o Check the pH of the final lotion (target: 5.5-6.5) and adjust if necessary.

Application Note 3: SAH as a Precursor for Novel
Bioactive Derivatives

Causality and Mechanism: The most advanced application of SAH in cosmetics is as a
chemical intermediate, or synthon. The nucleophilic hydrazide group can be reacted with
molecules containing electrophilic centers, particularly aldehydes and ketones, to form
hydrazones.[1] This allows for the creation of novel, high-molecular-weight ingredients by
"tagging” a bioactive molecule with the long stearic acid chain. This can:

» Improve Lipophilicity: Enhance the skin compatibility and penetration of otherwise hydrophilic
molecules.

o Create Pro-Drugs/Pro-Fragrances: Design molecules that slowly release an active
component (e.g., an aldehyde fragrance) via hydrolysis on the skin.

o Develop Novel Functional Materials: Synthesize new polymers or surfactants with unique
properties.

Reaction Scheme: Hydrazone Formation
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Synthesis of a Stearoyl Hydrazone Derivative

Stearic Acid Hydrazide N Bioactive Aldehyde
(R-C(=O)NHNH3) (R'-CHO)
l |
| 1
| I
! !
Lipophilic Tall Bioactive Moiety

Solvent (e.g., Ethanol) Solvent (e.g., Ethanol)
A or Catalyst A or Catalyst

Solvent (e.g., Ethanol)
A or Catalyst

Stearoyl Hydrazone
(R-C(=O)NHN=CHR)

H20 +

Click to download full resolution via product page
Caption: Reaction of SAH with an aldehyde to form a hydrazone.

Part 4: Safety, Handling, and Storage

Stearic Acid Hydrazide is a laboratory chemical and should be handled with appropriate care.
[17]
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Aspect Guideline

Wear protective gloves, safety goggles (EN166),

Personal Protective Equipment (PPE)
and a lab coat.[5][17]

Use in a well-ventilated area. Avoid breathing

dust. Avoid contact with skin, eyes, and clothing.

Handling )

Wash hands thoroughly after handling.[17][18]

[19]

) May cause respiratory irritation.[5][17] If inhaled,

Inhalation ]

move to fresh air.[18]

Causes skin and serious eye irritation.[5][19] In
Skin/Eye Contact case of contact, rinse immediately with plenty of

water for at least 15 minutes.[17]

Keep containers tightly closed in a dry, cool, and
Storage )

well-ventilated place.[17][18]

Dispose of contents/container in accordance
Disposal with local, regional, and national regulations. Do

not empty into drains.[17]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before use.[5]
[71[17][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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